molecular formula C13H10OS B8409907 3-(Phenylthio)benzaldehyde

3-(Phenylthio)benzaldehyde

Cat. No. B8409907
M. Wt: 214.28 g/mol
InChI Key: MYSAHWZPLQBZMP-UHFFFAOYSA-N
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Description

3-(Phenylthio)benzaldehyde is a useful research compound. Its molecular formula is C13H10OS and its molecular weight is 214.28 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C13H10OS

Molecular Weight

214.28 g/mol

IUPAC Name

3-phenylsulfanylbenzaldehyde

InChI

InChI=1S/C13H10OS/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-10H

InChI Key

MYSAHWZPLQBZMP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)SC2=CC=CC(=C2)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Combine 2-(3-phenylsulfanylphenyl)-[1,3]-dioxolane (0.3 g, 1.1 mmol) and acetonitrile (8.0 ml) add a solution of hydrochloric acid (1N, 2.0 ml). After 18 hours, concentrate in vacuum to remove most of the acetonitrile, dilute with water and extract with ether. Combine the organic extracts and wash once with saturated sodium bicarbonate, then with brine. Dry (Na2SO4) the organics, filter, and concentrated to give the title compound.
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Synthesis routes and methods II

Procedure details

2-(3-Phenylsulfanyl-phenyl)-[1,3]dioxolane described in Preparation Example 91 (396 mg, 1.53 mmol) was dissolved in a mixture solution of ethanol (5 mL), water (5 mL), tetrahydrofuran (5 mL) and sulfuric acid (1 mL), and the solution was stirred for 2.5 hours under reflux. The reaction solution was cooled to 0° C., an aqueous solution of saturated sodium bicarbonate was added thereto, the solution was extracted with ethyl acetate, the organic layer was washed with brine and dried over anhydrous magnesium sulfate. The solvent was evaporated in vacuo, the residue was purified by silica gel column chromatography (hexane:ethyl acetate=20:1), and the title compound (323 mg, 1.51 mmol, 98%) was obtained as a colorless oil.
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